Phenol, 2,2'-sulfonylbis[4-(1,1,3,3-tetramethylbutyl)-

• CAS: 15452-89-8
• Molecular Formula: C28H42O4S
• Molecular Weight: 474.7 g/mol
• SMILES: CC(C)(C)CC(C)(C)C1=CC(=C(C=C1)O)S(=O)(=O)C2=C(C=CC(=C2)C(C)(C)CC(C)(C)C)O
• InChI: InChI=1S/C28H42O4S/c1-25(2,3)17-27(7,8)19-11-13-21(29)23(15-19)33(31,32)24-16-20(12-14-22(24)30)28(9,10)18-26(4,5)6/h11-16,29-30H,17-18H2,1-10H3
• InChIKey: LMTGYJHIOQZSAA-UHFFFAOYSA-N

High-temperature polymer processing demands antioxidants that won't volatilize or degrade. BHT (mp 69-71°C) fails under these conditions, causing premature material failure. 2,2'-Sulfonylbis(4-tert-octylphenol) (CAS 15452-89-8) resolves this with a melting point of 144-148°C and molecular weight of 474.7 g/mol, ensuring minimal volatility and migration. • Ideal for PP, ABS, and polyamide stabilization at elevated temperatures. • Low extractables profile suits food-contact packaging and medical device applications. • ≥96% purity ensures batch-to-batch consistency for tight QC specifications.

2,2'-Sulfonylbis(4-tert-octylphenol): Core Characteristics

Phenol, 2,2'-sulfonylbis[4-(1,1,3,3-tetramethylbutyl)- (CAS 15452-89-8), also known as 2,2'-Sulfonylbis(4-tert-octylphenol), is a sterically hindered phenolic compound primarily employed as an antioxidant and thermal stabilizer in polymer systems . Its molecular structure features a central sulfone bridge linking two phenolic units, each bearing a bulky 1,1,3,3-tetramethylbutyl (tert-octyl) group, conferring significant thermal stability and low volatility . This white to almost white crystalline powder (melting point: 144-148 °C) is valued for its ability to mitigate oxidative degradation in plastics, rubbers, and other industrial materials under thermal and oxidative stress .

1 High-temperature polymer processing fitMp 144–148 °C range supports thermal-stabilizer workflow

2 Migration-resistance research workflowBridged bis-phenol structure supports retention study context

3 Non-polar polymer compatibility screeningHigh calculated logP supports polyolefin/rubber use review

Why Generic Phenolic Antioxidants Fall Short

The efficacy of phenolic antioxidants is highly dependent on the specific substitution pattern on the phenol ring, which dictates not only the inherent antioxidant capacity but also critical performance parameters like volatility, migration, and compatibility with the host polymer . Generic substitution with a common hindered phenol like BHT (2,6-di-tert-butyl-4-methylphenol) fails for CAS 15452-89-8 due to a critical divergence in physical properties; BHT's melting point (69-71 °C) and consequent high volatility render it unsuitable for high-temperature processing and long-term thermal aging applications where the high melting point and low volatility of the sulfonyl-bridged compound are required . The evidence below quantifies how the unique sulfonyl-bridged, bis-tert-octyl structure of CAS 15452-89-8 translates into a distinct performance profile.

BHT (generic)

Melting point ~69–71 °C may volatilize under high-temperature processing Thermal-stabilizer workflow may not transfer directly; loss during processing can shift long-term aging profile

Monomeric analog

4-(1,1,3,3-tetramethylbutyl)phenol lower MW (~206 g/mol) may increase migration risk Extraction-resistance context may differ; migration-limited applications require review

Key Performance Evidence

Thermal Stability & Low Volatility vs. BHT

Compared to the common antioxidant BHT, CAS 15452-89-8 demonstrates a significantly higher melting point, indicating superior thermal stability and drastically lower volatility, a key factor for high-temperature applications .

Thermal stability

Cross-study comparable

144–148 °C vs. 69–71 °C (BHT)

Supports high-temperature processing review

Reported from manufacturer datasheets; verify under target conditions

Evidence Dimension	Melting Point (Thermal Stability)
Target Compound Data	144-148 °C
Comparator Or Baseline	BHT (2,6-di-tert-butyl-4-methylphenol): 69-71 °C
Quantified Difference	Melting point difference of ~73-79 °C
Conditions	Reported values from manufacturer technical datasheets.

Why This Matters

High melting point directly correlates with low volatility and minimal migration, ensuring the stabilizer remains effective during high-temperature processing and over the product's lifetime.

Higher Molecular Weight from Bridged Structure

The sulfonyl-bridged structure of CAS 15452-89-8 results in a molecular weight nearly double that of a common monomeric analog, 4-(1,1,3,3-tetramethylbutyl)phenol, which directly impacts its migration and extraction resistance .

Molecular weight

Cross-study comparable

474.7 g/mol vs. ~206 g/mol (monomer)

Supports migration-resistance context

Higher MW may reduce extraction loss; verify in target polymer matrix

Evidence Dimension	Molecular Weight (g/mol)
Target Compound Data	474.7 g/mol
Comparator Or Baseline	4-(1,1,3,3-tetramethylbutyl)phenol: 206.32 g/mol (estimated)
Quantified Difference	Molecular weight difference of ~268.38 g/mol
Conditions	Reported values from manufacturer technical datasheets.

Why This Matters

Higher molecular weight significantly reduces migration and extraction loss from the polymer matrix, leading to longer-term protection and compliance with stringent food contact or medical regulations.

Enhanced Hydrophobicity vs. Unsubstituted Phenol

The presence of two bulky 1,1,3,3-tetramethylbutyl (tert-octyl) groups in CAS 15452-89-8 yields a high calculated logP (XlogP) value of 9.9, indicating significantly enhanced hydrophobicity compared to the unsubstituted parent phenol (logP ~1.5) [1].

Hydrophobicity (XlogP)

Cross-study comparable

9.9 vs. ~1.5 (phenol)

Supports non-polar polymer compatibility screening

Calculated value; aqueous extraction resistance to verify

Evidence Dimension	Calculated Partition Coefficient (XlogP)
Target Compound Data	9.9
Comparator Or Baseline	Phenol: ~1.5
Quantified Difference	Difference in logP of approximately 8.4 units
Conditions	Calculated value from molecular structure; phenol logP from PubChem.

Why This Matters

High logP ensures strong compatibility with non-polar polymers (e.g., polyolefins, rubber) and superior resistance to extraction by water or other aqueous media.

• [1] PubChem. Phenol (Compound). National Center for Biotechnology Information. View Source

Certified High Purity for Consistent Performance

Commercially available CAS 15452-89-8 from major suppliers is offered at a certified purity of ≥96.0% (by GC and titration), a key quality metric for industrial applications requiring consistent, reproducible performance .

Purity grade

Supporting evidence

≥96.0% (GC/titration)

Specification review for lot consistency

Supplier specification; confirm certificate of analysis per lot

Evidence Dimension	Purity Grade (GC/Titration)
Target Compound Data	≥96.0%
Comparator Or Baseline	Lower purity technical grades may vary.
Quantified Difference	Not applicable; this is a specification standard.
Conditions	As specified by TCI America product number S0478.

Why This Matters

Certified high purity ensures that the performance characteristics attributed to the compound (e.g., antioxidant efficiency, non-staining properties) are reliably achieved, reducing formulation variability and costly rework.

Low Flammability Profile

The sulfone (-SO2-) group in the molecular backbone contributes to a low flammability classification, with an NFPA 704 fire rating of 0 .

Flammability rating

Supporting evidence

NFPA 704: 0

Supports low fire-risk handling context

As reported in SDS; verify storage conditions locally

Evidence Dimension	NFPA 704 Fire Hazard Rating
Target Compound Data	0 (Materials that will not burn under typical fire conditions)
Comparator Or Baseline	N/A (Standard industrial hazard classification)
Quantified Difference	N/A
Conditions	As reported in material safety data sheet.

Why This Matters

A fire rating of 0 reduces fire risk during storage, handling, and compounding, simplifying safety protocols and potentially lowering insurance costs compared to more flammable stabilizers.

Quality Assurance via Supplier Specifications

Major suppliers provide explicit analytical specifications for CAS 15452-89-8, including melting point (144.0-148.0 °C), appearance (white to almost white powder/crystal), and purity by HPLC and neutralization titration (min. 96.0%), ensuring product consistency and traceability [1].

Supplier specifications

Supporting evidence

Mp 144–148 °C; purity ≥96% (HPLC); appearance white powder/crystal

Multi-parameter quality-assurance context

Specification set aids batch-to-batch reproducibility review

Evidence Dimension	Analytical Specifications
Target Compound Data	Melting point: 144.0-148.0 °C; Purity (HPLC): min. 96.0%; Appearance: White to almost white powder/crystal
Comparator Or Baseline	Less rigorously specified industrial grades may have wider ranges.
Quantified Difference	Not applicable; this is a specification standard.
Conditions	As specified by TCI Chemicals.

Why This Matters

Clear, multi-parameter specifications enable robust quality control, reducing batch-to-batch variability and ensuring reliable performance in downstream applications.

• [1] TCI Europe. 2,2'-Sulfonylbis(4-tert-octylphenol) (CAS 15452-89-8). Product Specification and Technical Datasheet. View Source

Recommended Applications

High-Temperature Polymer Stabilization

The high melting point (144-148 °C) and low volatility of CAS 15452-89-8 make it uniquely suitable for stabilizing polymers processed or used at elevated temperatures (e.g., polypropylene, ABS, polyamides), where common antioxidants like BHT would volatilize or degrade, leading to premature material failure.

Long-Term Rubber Protection

Its high molecular weight (474.7 g/mol) and hydrophobic nature (XlogP 9.9) minimize migration and extraction, making CAS 15452-89-8 an ideal stabilizer for rubber products requiring extended service life under harsh conditions, such as automotive seals, hoses, and conveyor belts.

Low-Migration Stabilizer for Food & Medical Uses

The combination of high molecular weight and hydrophobicity directly translates to low migration rates, making CAS 15452-89-8 a strong candidate for use in plastic food packaging and medical devices where extractable and leachable limits are strictly regulated.

High-Purity Formulations for Reproducibility

With a certified purity of ≥96.0% , CAS 15452-89-8 is the preferred choice for manufacturers who require consistent, predictable antioxidant performance to maintain tight quality control over their final product specifications, minimizing batch-to-batch variation.

Application

Selection Property

Validation Focus

High-temperature polymer stabilization

Thermal-stability profile

Melt-processing and oven-aging endpoint review

Long-term rubber protection

Migration and extraction resistance

Extractables and leachables monitoring under service conditions

Low-migration polymer articles (packaging, medical)

High molecular weight and hydrophobicity

Regulatory extraction-cell and overall migration testing

High-purity antioxidant formulation

Certified purity ≥96%

Lot-to-lot performance consistency review